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Compound of Interest

Compound Name: 3-Chlorobenzoate

Cat. No.: B1228886

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Chlorobenzoic Acid

Introduction

3-Chlorobenzoic acid, with the chemical formula C7HsCIOz, is an organic compound classified
as a halogenated aromatic carboxylic acid.[1] It presents as a white to off-white crystalline solid
or powder at room temperature.[1][2][3] This compound serves as a crucial building block in
organic synthesis, finding applications in the production of pharmaceuticals and herbicides.[1]
[2] Its chemical behavior is characterized by the presence of a chlorine atom at the meta-
position of the benzene ring, which influences the acidity of the carboxylic acid group and the
reactivity of the aromatic ring.[4] This guide provides a comprehensive overview of the physical
and chemical properties of 3-chlorobenzoic acid, along with experimental protocols and logical
diagrams to aid researchers, scientists, and drug development professionals.

Physicochemical Properties

The physical and chemical characteristics of 3-chlorobenzoic acid are well-documented. These
properties are summarized in the tables below for ease of reference and comparison.

General and Physical Properties

The fundamental physical constants and properties of 3-chlorobenzoic acid are detailed in
Table 1.
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Property Value References

Molecular Formula C7HsCIO2 [1112]1[5]

Molecular Weight 156.57 g/mol [61[7]

CAS Number 535-80-8 [1][2][6]

Appearance Wh'ite to off-white crystalline 213
solid/powder

Odor Faintly perceptible [8]

Melting Point 153-157 °C [2][6][71[9][10]

Boiling Point 274-276 °C [2][9]

Density 1.496 g/cm3 (at 20-25 °C) (2161181

pKa 3.82 (at 25 °C) [2][3][11]

Flash Point 150 °C [6][10][11]

Autoignition Temperature >500 °C [6][10]

Solubility Profile

The solubility of 3-chlorobenzoic acid in various solvents is a critical parameter for its

application in synthesis and formulation.
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Solvent Solubility References
Water 0.45 g/L (poorly soluble) [11[2]161[101111]
More soluble than in cold
Hot Water [31[12]
water
Ethanol Freely soluble [11141112]
Ether Freely soluble [12]
Acetone Soluble [1]
Dimethylformamide Soluble [1]
Dichloromethane Soluble [4]
Ethyl Acetate Soluble [4]
Slightly soluble (more so in hot
Benzene [3]
benzene)

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 3-chlorobenzoic
acid. Key spectral data are summarized in Table 3.
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Technique Data References

513.34 (s, 1H, -COOH), 7.79
(m, 2H, Ar-H), 7.70 (m, 1H, Ar-

1H NMR (DMSO-ds) [13][14]
H), 7.55 (t, J = 8.08 Hz, 1H, Ar-

H)

3 166.54, 133.82, 133.37,
13C NMR (DMSO-ds) 133.15, 131.30, 129.30, [13][14]
128.37

Molecular lon (M*): m/z 156.
Mass Spectrometry (EI) Key Fragments: m/z 139 ([M- [3][15]
OH]"), 111 ([M-COOH]*)

Characteristic absorptions for
O-H stretch of carboxylic acid,

Infrared (IR) ) ) [16][17][18]
C=0 stretch of carboxylic acid,

and C-Cl stretch.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of 3-chlorobenzoic
acid are provided below.

Synthesis of 3-Chlorobenzoic Acid

3-chlorobenzoic acid can be synthesized via several routes. One common laboratory
preparation involves the diazotization of 5-chloroanthranilic acid, followed by a Sandmeyer-type
reaction. An alternative industrial method is the oxidation of 3-chlorotoluene.[5][11]

Protocol: Synthesis from 5-Chloroanthranilic Acid

e Reaction Setup: In a suitable reaction vessel, introduce 172 parts of 5-chloroanthranilic acid
into a mixture of 550 parts of 45% (w/w) sulfuric acid and 600 parts of isopropanol.

o Diazotization: While maintaining the temperature at 80 °C, slowly add a solution of 100 parts
of sodium nitrite in 140 parts of water over a period of 6 hours. Nitrogen gas will be evolved
during the addition.
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o Precipitation: After the addition is complete, cool the reaction mixture. Add 1,500 parts of
water to precipitate the crude product.

e |solation: Filter the solid product from the mixture.

 Yield: This process yields approximately 140 parts (89% of theoretical) of 3-chlorobenzoic
acid with a melting point of 151-153 °C.

Purification by Recrystallization

To obtain high-purity 3-chlorobenzoic acid, recrystallization is a standard procedure.
Protocol: Recrystallization[2]

e Solvent Selection: Choose an appropriate solvent system such as glacial acetic acid,
agueous ethanol, or petroleum ether (b.p. 60-80 °C).

o Dissolution: Dissolve the crude 3-chlorobenzoic acid in a minimum amount of the chosen hot
solvent.

» Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal
and heat for a few minutes.

o Hot Filtration: Quickly filter the hot solution to remove insoluble impurities and activated
charcoal.

o Crystallization: Allow the filtrate to cool slowly to room temperature, and then in an ice bath
to induce crystallization.

« |solation: Collect the purified crystals by vacuum filtration and wash with a small amount of
cold solvent.

e Drying: Dry the crystals in a vacuum oven.

Determination of pKa

The acid dissociation constant (pKa) can be determined experimentally using potentiometric
titration.
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Protocol: Potentiometric Titration

Sample Preparation: Accurately weigh a sample of 3-chlorobenzoic acid and dissolve it in a
known volume of a suitable solvent (e.g., a water-ethanol mixture to ensure solubility).

« Titration Setup: Place the solution in a beaker with a magnetic stirrer and immerse a
calibrated pH electrode.

« Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M
NaOH), adding the titrant in small, known increments.

o Data Collection: Record the pH of the solution after each addition of the titrant.

o Data Analysis: Plot a titration curve of pH versus the volume of titrant added. The pKa is
equal to the pH at the half-equivalence point (the point at which half of the acid has been
neutralized).

Visualizations

Diagrams illustrating key processes and relationships are provided below using the DOT
language.

Experimental Workflow: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of 3-chlorobenzoic acid.
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Logical Relationships of Physicochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.solubilityofthings.com/3-chlorobenzoic-acid
https://en.wikipedia.org/wiki/3-Chlorobenzoic_acid
https://www.sigmaaldrich.com/TW/zh/product/mm/800473
https://www.sigmaaldrich.com/SG/en/product/aldrich/c24604
https://www.carlroth.com/medias/SDB-1K17-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0MzV8YXBwbGljYXRpb24vcGRmfGFEbGxMMmd6Tnk4NU1UY3dNemd4TXpBM09UTTBMMU5FUWw4eFN6RTNYMEZWWDBWT0xuQmtaZ3wwMDMwNGM1MDIxYWE4ZjU3NTk5NzE5OTBmMjgwNTRhN2QyOWIxNjAxOGIzOGFjOTYzMmU5Njg5ZDFiYzM1ZWEz
https://www.chemsynthesis.com/base/chemical-structure-7766.html
https://www.merckmillipore.com/MY/en/product/3-Chlorobenzoic-acid,MDA_CHEM-800473
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7203275.htm
https://www.fishersci.ca/shop/products/3-chlorobenzoic-acid-99-thermo-scientific/p-3757205
https://m.chemicalbook.com/SpectrumEN_535-80-8_1HNMR.htm
https://www.rsc.org/suppdata/c7/gc/c7gc02983g/c7gc02983g1.pdf
https://m.chemicalbook.com/SpectrumEN_535-80-8_MS.htm
https://m.chemicalbook.com/SpectrumEN_535-80-8_IR1.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C535808&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C535808&Type=IR-SPEC&Index=0
https://www.benchchem.com/product/b1228886#physical-and-chemical-properties-of-3-chlorobenzoic-acid
https://www.benchchem.com/product/b1228886#physical-and-chemical-properties-of-3-chlorobenzoic-acid
https://www.benchchem.com/product/b1228886#physical-and-chemical-properties-of-3-chlorobenzoic-acid
https://www.benchchem.com/product/b1228886#physical-and-chemical-properties-of-3-chlorobenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1228886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact
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